6-Chloro-5-nitropyrimidin-4-amine CAS number 4316-94-3
6-Chloro-5-nitropyrimidin-4-amine CAS number 4316-94-3
An In-Depth Technical Guide to 6-Chloro-5-nitropyrimidin-4-amine (CAS: 4316-94-3)
Authored by: Gemini, Senior Application Scientist
Abstract
6-Chloro-5-nitropyrimidin-4-amine is a pivotal heterocyclic intermediate, serving as a cornerstone in the synthesis of a multitude of biologically active molecules. Its unique electronic and structural features, characterized by an electron-deficient pyrimidine ring activated by both a nitro and a chloro substituent, make it an exceptionally versatile building block in medicinal chemistry. This guide provides an in-depth exploration of its synthesis, physicochemical properties, reactivity, and applications, with a particular focus on its role in the development of purine analogs and kinase inhibitors. The protocols and mechanistic insights are presented for researchers, scientists, and drug development professionals to facilitate its effective utilization in the laboratory.
Introduction and Strategic Importance
In the landscape of drug discovery, privileged scaffolds—molecular frameworks that can bind to multiple biological targets—are of immense value. The aminopyrimidine core is one such scaffold, largely due to its bioisosteric relationship with the natural purine base of adenosine triphosphate (ATP).[1] This mimicry allows aminopyrimidine derivatives to function as competitive inhibitors for a vast array of ATP-dependent enzymes, most notably protein kinases.[2]
6-Chloro-5-nitropyrimidin-4-amine (CAS: 4316-94-3) is a highly functionalized pyrimidine derivative that serves as a critical entry point for the synthesis of these complex therapeutic agents. The strategic placement of its functional groups—an amine, a chloro group, and a nitro group—provides a rich platform for sequential and regioselective chemical modifications. The chloro group acts as a versatile leaving group for nucleophilic aromatic substitution (SNAr) reactions, while the nitro group not only activates the ring for such substitutions but can also be readily reduced to an amine, paving the way for cyclization reactions to form fused ring systems like purines.[3] Consequently, this compound is indispensable for building libraries of potential inhibitors for targets implicated in oncology, such as EGFR, VEGFR, and Aurora kinases.[4][5]
Physicochemical and Spectroscopic Properties
A thorough understanding of a compound's physical properties is essential for its handling, storage, and use in reactions. The key properties of 6-Chloro-5-nitropyrimidin-4-amine are summarized below.
| Property | Value | Reference(s) |
| CAS Number | 4316-94-3 | [6][7] |
| Molecular Formula | C₄H₃ClN₄O₂ | [7][8] |
| Molecular Weight | 174.54 g/mol | [7] |
| Appearance | Yellow Solid (typical) | [9] |
| Melting Point | 155-156 °C | [8] |
| Boiling Point | 394.7 °C at 760 mmHg | [6][8] |
| Density | 1.712 g/cm³ | [6][8] |
| Solubility | Soluble in THF, DCM, Methanol | [7] |
| Storage Conditions | Store at 2–8 °C under inert gas | [6] |
Synthesis and Purification Protocol
The most common and efficient synthesis of 6-Chloro-5-nitropyrimidin-4-amine involves the regioselective mono-amination of a dichlorinated precursor. The causality behind this protocol lies in the differential reactivity of the two chlorine atoms in the starting material, though in this case, the reaction is controlled by stoichiometry.
Starting Material: 4,6-dichloro-5-nitropyrimidine Principle: Nucleophilic aromatic substitution (SNAr) at one of the two equivalent chloro-positions using ammonia as the nucleophile.
Caption: Synthetic workflow for 6-Chloro-5-nitropyrimidin-4-amine.
Step-by-Step Experimental Protocol
This protocol is adapted from established literature procedures.[7]
-
Reaction Setup: To a solution of 4,6-dichloro-5-nitropyrimidine (9.7 g, 50 mmol) in tetrahydrofuran (THF, 100 mL) in a round-bottom flask, add aqueous ammonia (100 mL) and sodium bicarbonate (4.6 g, 55 mmol). The bicarbonate acts as a mild base to neutralize the HCl generated during the reaction, preventing potential side reactions.
-
Reaction Execution: Heat the biphasic mixture to 55 °C and stir vigorously overnight. Reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.
-
Work-up: Cool the reaction mixture to room temperature. Remove the THF under reduced pressure using a rotary evaporator.
-
Isolation: The remaining aqueous residue will contain the precipitated product. Filter the solid, wash with cold water, and dry under vacuum.
-
Purification: For high-purity material, the crude product should be purified by flash column chromatography. A typical mobile phase is a gradient of dichloromethane (DCM) to 1% methanol in DCM.[7] This yields the title compound as a solid (e.g., 8.1 g, 93% yield).[7]
Chemical Reactivity and Mechanistic Insights
The synthetic utility of 6-Chloro-5-nitropyrimidin-4-amine stems from the predictable reactivity of its functional groups.
Caption: Key reaction pathways of 6-Chloro-5-nitropyrimidin-4-amine.
-
Nucleophilic Aromatic Substitution (SNAr): The pyrimidine ring is highly electron-deficient due to the electronegativity of the two ring nitrogens and the powerful electron-withdrawing effect of the nitro group. This makes the C4 and C6 positions highly susceptible to nucleophilic attack. The chlorine atom at C6 is an excellent leaving group, allowing for its displacement by a wide range of nucleophiles (amines, alcohols, thiols) to introduce diverse functionalities.[10][11] This reaction is fundamental to building kinase inhibitor libraries.
-
Nitro Group Reduction: The nitro group can be selectively reduced to an amine, typically using reagents like tin(II) chloride (SnCl₂) or iron powder in acetic acid.[3][12][13] This transformation is a critical step in the synthesis of purine analogs, as it generates the requisite 4,5-diaminopyrimidine intermediate.[3]
Applications in Drug Discovery and Medicinal Chemistry
Scaffold for Purine Analogs
Purine analogs are a class of antimetabolites that interfere with DNA synthesis and have found use in treating cancers and viral infections.[14] 6-Chloro-5-nitropyrimidin-4-amine is a premier starting material for their construction.
The typical synthetic route proceeds as follows:
-
Reduction: The nitro group of the core molecule is reduced to an amine, yielding 6-chloropyrimidine-4,5-diamine.[3]
-
Cyclization: The resulting diamine is then condensed with a one-carbon unit source, such as triethyl orthoformate or a suitable aldehyde, to construct the fused imidazole ring, thereby forming the 6-chloropurine core.[3]
-
Diversification: The chloro group on the purine ring can then be substituted via SNAr reactions to install various side chains, generating a library of novel purine derivatives for biological screening.[3][12]
Building Block for Kinase Inhibitors
Protein kinases are a major class of drug targets in oncology.[2] Many kinase inhibitors are designed to bind to the ATP pocket, and aminopyrimidine-based structures are highly effective at this.[1] 6-Chloro-5-nitropyrimidin-4-amine is used to build complex inhibitors targeting a range of kinases.
The synthetic logic involves using the C6-chloro position as a handle for introducing key binding moieties. For example, in the development of dual Src/Abl inhibitors for chronic myelogenous leukemia (CML), aminopyrimidine scaffolds derived from this type of intermediate are common.[15] Similarly, it serves as a precursor for inhibitors of receptor tyrosine kinases like VEGFR and EGFR, which are critical for tumor angiogenesis and growth.[5] The SNAr reaction at the C6 position allows for the facile introduction of substituted anilines or other aromatic systems that occupy the hydrophobic regions of the kinase ATP-binding site.
Safety and Handling
As a laboratory chemical, 6-Chloro-5-nitropyrimidin-4-amine should be handled with appropriate care.
-
Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile).[16]
-
Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[8][17] Avoid contact with skin and eyes.[8]
-
Storage: Store in a tightly sealed container in a cool, dry place (recommended 2–8 °C) under an inert atmosphere like nitrogen or argon.[6]
-
First Aid:
-
Skin Contact: Immediately wash with plenty of soap and water.[18]
-
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.[18]
-
Inhalation: Move the person to fresh air.[18]
-
Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention if you feel unwell.[18]
-
While one safety data sheet classifies the compound as not hazardous under OSHA standards, it is prudent to treat all chemical intermediates with caution.[18]
Conclusion
6-Chloro-5-nitropyrimidin-4-amine is more than just a chemical intermediate; it is an enabling tool for modern drug discovery. Its well-defined reactivity allows for the controlled and systematic synthesis of complex heterocyclic systems. For researchers in medicinal chemistry, a mastery of its handling and reaction pathways provides a reliable and efficient route to novel purine analogs and kinase inhibitors, accelerating the journey from chemical synthesis to potential therapeutic breakthroughs.
References
-
Shi, D., Gu, W., & Qin, Y. (2011). 6-Chloro-N-methyl-5-nitro-N-phenyl-pyrimidin-4-amine. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 10), o2689.
-
Chemical Synthesis Database. (n.d.). 6-chloro-N-methyl-5-nitropyrimidin-4-amine. Retrieved from
-
Polat, M. F., Çıkla-Süzgün, P., & Oruç-Emre, E. E. (2023). Exploration of novel 6,8,9-trisubstituted purine analogues: synthesis, in vitro biological evaluation, and their effect on human cancer cells. RSC Advances, 13(45), 31635-31647.
-
Al-Ostath, A., Al-Qatamin, R., & El-Faham, A. (2024). Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. RSC Advances, 14(7), 4785-4813.
-
Lookchem. (n.d.). Cas 4316-94-3, 6-CHLORO-5-NITROPYRIMIDIN-4-AMINE. Retrieved from
-
Córdoba Gómez, L., Lorente-Macias, A., Pineda de las Infantas y Villatoro, M. J., Garzón-Ruiz, A., & Diaz-Mochon, J. J. (2023). Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in nitro-activated pyrimidines. New Journal of Chemistry, 47(40), 18835-18842.
-
Guidechem. (n.d.). N4-METHYL-6-CHLORO-5-NITROPYRIMIDIN-4-AMINE. Retrieved from
-
Córdoba Gómez, L., Lorente-Macias, A., Pineda de las Infantas y Villatoro, M. J., Garzón-Ruiz, A., & Diaz-Mochon, J. J. (2023). Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in nitro-activated pyrimidines. RSC Advances, 13(45), 31635-31647.
-
Gehringer, M., Ruoff, F. M., & Laufer, S. A. (2021). N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine. Molbank, 2021(1), M1181.
-
BLDpharm. (n.d.). 54660-12-7|6-Chloro-N,N-dimethyl-5-nitropyrimidin-4-amine. Retrieved from
-
ECHEMI. (n.d.). 4316-94-3, 6-Chloro-5-nitropyrimidin-4-amine Formula. Retrieved from
-
Aaron Chemicals. (n.d.). 6-Chloro-N,N-Dimethyl-5-Nitropyrimidin-4-Amine. Retrieved from
-
Chemsrc. (n.d.). 6-Chloro-5-nitropyrimidin-4-amine. Retrieved from
-
Echemi. (n.d.). 6-chloro-5-nitropyrimidin-4-amine. Retrieved from
-
Google Patents. (n.d.). Method for preparing 4,6-dichloro-5-amino-2-(propylsulfanyl)pyrimidine. Retrieved from
-
Benchchem. (n.d.). A Tale of Two Scaffolds: Ethyl 6-chloro-4-(methylamino)nicotinate vs. Aminopyrimidines in Kinase Inhibitor Design. Retrieved from
-
PubChem. (n.d.). (6-chloro-5-nitropyrimidin-4-yl){12-[(6-chloro-5-nitropyrimidin-4-yl)amino]-3,6,9,12-tetraazadispiro[5.2.5.2]hexadec-3-yl}amine. Retrieved from
-
Jafar, N. N. A., Al-Dahmoshi, H. O. M., Almamori, A. M. J., Al-Khafaji, N. S. K., & Al-Masoudi, N. A. (2019). Synthesis and Biological Activity of New Derivatives of 6-chloro-5-((4-chlorophenyl)diazenyl)pyrimidine-2,4-diamine and 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine. International Journal of Pharmaceutical and Clinical Research, 11(1), 1-8.
-
Sigma-Aldrich. (2023). Safety Data Sheet for 4-Amino-6-chloro-5-nitropyrimidine. Retrieved from
-
R&D Systems. (n.d.). Safety Data Sheet. Retrieved from
-
Merck Millipore. (2023). Safety Data Sheet. Retrieved from
-
AiFChem. (n.d.). 6-Chloro-5-nitro-N-propylpyrimidin-4-amine. Retrieved from
-
ResearchGate. (2019). Synthesis and biological activity of new derivatives of 6-chloro-5-((4-chlorophenyl) diazenyl) pyrimidine-2, 4-diamine and 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine. Retrieved from
-
PubMed. (2011). 6-Chloro-N-methyl-5-nitro-N-phenyl-pyrimidin-4-amine. Retrieved from
-
Sigma-Aldrich. (2021). Safety Data Sheet for Hydroxylamine hydrochloride. Retrieved from
-
Benchchem. (n.d.). Application Notes and Protocols: Synthesis of Purine Analogs from 2,5-Dichloro-4,6-pyrimidinediamine. Retrieved from
-
Al-Azmi, A., & Kumari, K. A. (2009). Synthesis of 6-substituted purine derivatives. Heterocycles, 78(12), 2951-2962.
-
PubChem. (n.d.). 6-Chloro-5-fluoropyrimidin-4-amine. Retrieved from
-
Li, Y., et al. (2019). Synthesis and biological evaluation of nitroxide labeled pyrimidines as Aurora kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 29(7), 893-898.
-
Elion, G. B. (1990). Purine Analogs. In V. T. DeVita, Jr., S. Hellman, & S. A. Rosenberg (Eds.), Cancer: Principles & Practice of Oncology. J.B. Lippincott Company.
-
Kumar, A., et al. (2009). N4-aryl-6-substitutedphenylmethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines as receptor tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry, 17(10), 3588-3595.
-
Lombardo, L. J., et al. (2004). Discovery of N-(2-chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. Journal of Medicinal Chemistry, 47(27), 6658-6661.
-
Picazo, E. M. H., et al. (2021). Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides. Journal of Heterocyclic Chemistry, 58(4), 947-951.
-
BLD Pharm. (n.d.). 97821-71-1|4-Chloro-6-methyl-5-nitropyrimidine. Retrieved from
-
Alchem Pharmtech. (n.d.). CAS 54660-12-7 | 6-Chloro-N,N-dimethyl-5-nitropyrimidin-4-amine. Retrieved from
-
Picazo, E. M. H., et al. (2021). Cyclisations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides. Journal of Heterocyclic Chemistry, 58(4), 947-951.
Sources
- 1. benchchem.com [benchchem.com]
- 2. Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08271K [pubs.rsc.org]
- 4. Synthesis and biological evaluation of nitroxide labeled pyrimidines as Aurora kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. N4-aryl-6-substitutedphenylmethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines as receptor tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Cas 4316-94-3,6-CHLORO-5-NITROPYRIMIDIN-4-AMINE | lookchem [lookchem.com]
- 7. echemi.com [echemi.com]
- 8. echemi.com [echemi.com]
- 9. 6-Chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine - PMC [pmc.ncbi.nlm.nih.gov]
- 10. chemrxiv.org [chemrxiv.org]
- 11. Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in ... - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ03495J [pubs.rsc.org]
- 12. Exploration of novel 6,8,9-trisubstituted purine analogues: synthesis, in vitro biological evaluation, and their effect on human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
- 13. CN102659691A - Method for preparing 4,6-dichloro-5-amino-2-(propylsulfanyl)pyrimidine - Google Patents [patents.google.com]
- 14. Purine Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 15. Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. resources.rndsystems.com [resources.rndsystems.com]
- 17. merckmillipore.com [merckmillipore.com]
- 18. sigmaaldrich.cn [sigmaaldrich.cn]
